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Compound of Interest

Compound Name: L-690330 hydrate

Cat. No.: B10824265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the species-specific sensitivity of inositol
monophosphatase (IMPase) to the inhibitor L-690330 hydrate. L-690330 is a potent,
competitive inhibitor of IMPase, a key enzyme in the phosphoinositide signaling pathway.[1][2]
Understanding the differential inhibition of IMPase across various species is crucial for the
preclinical evaluation and translation of therapeutic strategies targeting this pathway.

Quantitative Analysis of L-690330 Inhibition on
IMPase

The inhibitory potency of L-690330 on IMPase has been evaluated across several species,
revealing significant differences in sensitivity. The following table summarizes the available
guantitative data for the inhibition constant (Ki) and the half-maximal inhibitory concentration
(ICs0).
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Enzyme

Species Parameter Value (uM) Reference
Source

Human Recombinant Ki 0.27 [1]

Human Frontal Cortex Ki 0.30 [1]

Human Recombinant ICso 0.22 +0.01

Bovine Recombinant Ki 0.19 [1]

Bovine Frontal Cortex Ki 0.42

Mouse Not Specified Ki ~2.0 (estimated)?

Rat Not Specified Ki ~2.0 (estimated)*

1Estimated based on the report that human and bovine IMPase are approximately 10-fold more
sensitive to L-690330 than mouse and rat IMPase.

Inositol Signaling Pathway and L-690330 Inhibition

The phosphoinositide (PI) signaling pathway is a crucial cellular communication system. L-
690330 exerts its effect by inhibiting inositol monophosphatase (IMPase), which is responsible
for the final step in the recycling of inositol, a critical component of PI signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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